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Compound of Interest

Compound Name: n-Heptyl methyl sulfide

CAS No.: 20291-61-6

Cat. No.: B1585012

Get Quote

Executive Summary
This technical guide provides a comprehensive spectroscopic profile of n-Heptyl Methyl
Sulfide (1-(Methylthio)heptane), a thioether intermediate relevant to flavor chemistry, fragrance

formulation, and pharmaceutical synthesis. Designed for analytical chemists and drug

development professionals, this document details the compound's structural identification using

Mass Spectrometry (MS), Nuclear Magnetic Resonance (

H and

C NMR), and Infrared Spectroscopy (IR). It establishes a self-validating analytical workflow to
ensure high-purity isolation and characterization.

Chemical Profile & Physical Properties[1][2][3][4][5]
[6][7][8]
n-Heptyl Methyl Sulfide is a volatile organic thioether characterized by a distinct sulfurous,

fatty odor. Accurate identification relies on reconciling its physical constants with spectroscopic

fingerprints.
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Property Data

IUPAC Name 1-(Methylthio)heptane

CAS Registry Number 20291-61-6

Molecular Formula

C

H

S

Molecular Weight 146.29 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point
~200–202 °C (at 760 mmHg) / ~85 °C (at 15

mmHg)

Density ~0.84 g/mL (at 25 °C)

Refractive Index (

)
1.45–1.46 (Estimated based on homologs)

Solubility
Soluble in ethanol, ether, chloroform; insoluble

in water

Synthesis & Sample Preparation
Context: To ensure the spectroscopic data below correlates with a pure sample, the following

synthesis and isolation protocol is recommended.

Synthesis Route (Nucleophilic Substitution)
The most robust synthesis involves the alkylation of 1-bromoheptane with sodium

methanethiolate. This

pathway minimizes elimination byproducts compared to acid-catalyzed methods.

Reaction:
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Purification Workflow
Quench: Dilute reaction mixture with water to dissolve inorganic salts (NaBr).

Extraction: Extract aqueous phase with diethyl ether (

).

Wash: Wash organic layer with 10% NaOH (removes unreacted thiol) followed by brine.

Drying: Dry over anhydrous MgSO

.

Distillation: Fractional distillation under reduced pressure is critical to remove traces of

disulfide impurities.

Mass Spectrometry (EI-MS) Analysis
Methodology: Electron Ionization (70 eV).

Mass spectrometry provides the primary confirmation of the carbon skeleton and sulfur

functionality. Sulfides exhibit a unique fragmentation pattern driven by the stability of the sulfur

cation.

Fragmentation Pathway
The spectrum is dominated by

-cleavage, where the bond between the carbon attached to the sulfur and the alkyl chain
breaks. This stabilizes the positive charge on the sulfur atom.

Key Diagnostic Peaks:

m/z 146 (

): The molecular ion is distinct and stable enough to be observed (approx. 20-30% relative
abundance).

m/z 61 (Base Peak): The methylthiomethylene cation (
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). This is the fingerprint peak for all terminal methyl sulfides.

m/z 47: The methylthio cation (

).

m/z 29, 41, 43, 57: Characteristic hydrocarbon fragments from the heptyl chain.
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(- C6H13•)

Neutral Loss
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Fragment
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[CH3-S]+

Loss of CH2

Click to download full resolution via product page

Figure 1: Primary fragmentation pathway of n-Heptyl Methyl Sulfide under Electron Ionization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: CDCl

(Chloroform-d) | Reference: TMS (0.00 ppm)

NMR analysis confirms the regiochemistry of the alkyl chain and the purity of the sulfur-methyl

bond.

Proton ( H) NMR Data
The distinct electronegativity of sulfur (

) deshields adjacent protons, but less so than oxygen.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Context

2.48
Triplet (

Hz)
2H

Methylene

to Sulfur.

Diagnostic triplet.

2.09 Singlet 3H

Methyl group on

Sulfur. Sharp

singlet.

1.58 Quintet 2H
Methylene

to Sulfur.

1.25 – 1.40 Multiplet 8H
Bulk methylene

chain.

0.88
Triplet (

Hz)
3H

Terminal methyl

group.

Carbon ( C) NMR Data
The

C spectrum should show 8 distinct signals. The S-Methyl carbon is significantly shielded
compared to O-Methyl analogs.
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Chemical Shift (

, ppm)
Assignment Notes

34.4 Deshielded by Sulfur.

31.8 C-5 (Alkyl Chain) Standard alkane region.

29.2 C-4 (Alkyl Chain) Standard alkane region.

28.9 C-3 (Alkyl Chain) Standard alkane region.

22.6 C-6 (Alkyl Chain) to terminal methyl.

15.5
Diagnostic: S-Methyl carbon

appears upfield.

14.1 Terminal Standard terminal methyl.

Infrared (IR) Spectroscopy
Method: FTIR (Liquid Film / ATR)

IR is less specific for structural elucidation of sulfides but crucial for assessing functional group

purity (e.g., absence of S-H stretch from unreacted thiol or S=O from oxidation).
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Wavenumber (cm

)
Intensity Assignment Interpretation

2960 – 2850 Strong C–H Stretch
Alkyl chain (

C-H).

1465 Medium C–H Bend

Scissoring of

and

.

1435 Medium
S–CH

Def.

Deformation of the

methyl group on

sulfur.

1378 Medium C–H Bend
Symmetric bending of

terminal methyl.

720 Weak
CH

Rock

Long chain methylene

rock (

).

690 – 600 Weak C–S Stretch
Characteristic C-S

stretching vibration.

Purity Check: A broad band at 3400 cm

(O-H) indicates moisture or alcohol contamination. A peak at 2550 cm

(S-H) indicates unreacted heptanethiol. Strong bands at 1050 cm

indicate sulfoxide (S=O) formation.

Analytical Workflow Diagram
The following diagram illustrates the logical flow for validating a sample of n-Heptyl Methyl
Sulfide using the data provided above.
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Crude Sample
(n-Heptyl Methyl Sulfide)

Step 1: FTIR Screening
Check for S-H (2550) or S=O (1050)

Repurify (Distillation)

Step 2: GC-MS Analysis
Confirm m/z 146 & 61

No Impurities

Step 3: 1H NMR
Integrate S-Me (2.1 ppm) vs S-CH2 (2.5 ppm)

Correct Mass/Frag

Quality Decision

Ratio 3:2 Confirmed

Click to download full resolution via product page

Figure 2: Step-by-step quality control workflow for validating n-Heptyl Methyl Sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Heptyl methyl sulfide | C8H18S | CID 44824 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 1-Methylthioethanethiol | C3H8S2 | CID 525462 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of n-
Heptyl Methyl Sulfide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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